![molecular formula C9H9N3O2 B2354735 Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate CAS No. 62135-58-4](/img/structure/B2354735.png)
Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate
Overview
Description
Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate is a chemical compound with the CAS Number: 62135-58-4. It has a molecular weight of 191.19 . This compound is typically stored in an inert atmosphere at room temperature .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines, which includes this compound, often involves the heterocyclization of 5-amino-1,2,4-triazoles with various 1,3-dielectrophilic agents . A new multicomponent reaction for regioselective synthesis of substituted 1,2,4-triazolo[1,5-a]pyrimidines using aminotriazoles, β-ketoglutaric acid dimethyl ester, and dimethylformamide dimethyl acetal has been implemented .Molecular Structure Analysis
The molecular structure of this compound is characterized by its molecular weight of 191.19 . More detailed structural analysis would require specific spectroscopic data such as NMR or X-ray crystallography .Chemical Reactions Analysis
The Dimroth rearrangement, which involves the isomerization of heterocycles via processes of ring opening and ring closure, can be used in the synthesis of [1,2,4]triazolo[1,5-a]pyrimidines . This rearrangement can be catalyzed by acids, bases, and is accelerated by heat or light .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is typically stored in an inert atmosphere .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate is utilized in the synthesis of various heterocyclic compounds. For example, Mohamed (2021) demonstrated its use in creating a range of compounds through reactions with different derivatives, contributing to the development of new pyrido[3,2-e][1,2,4]triaziolo[1,5-c]pyrimidine-5-carboxylate derivatives (Mohamed, 2021).
Antimicrobial Activity
The compound has been employed in the synthesis of structures with potential antimicrobial properties. El‐Kazak and Ibrahim (2013) synthesized novel series of pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, which were then screened for antimicrobial activity (El‐Kazak & Ibrahim, 2013).
Antibacterial and Antifungal Activities
Mabkhot et al. (2016) explored the antibacterial and antifungal activities of new heterocycles incorporating this compound. Their results indicated that certain compounds showed potent activity against specific fungal strains, demonstrating potential therapeutic applications (Mabkhot et al., 2016).
Catalysis in Synthesis
The compound also finds application in catalytic synthesis processes. Alizadeh, Saberi, and Mokhtari (2013) reported the use of this compound in a one-pot procedure for synthesizing 1,2,4-triazolo[1,5-a]pyridines, highlighting its role in facilitating complex chemical reactions (Alizadeh et al., 2013).
Drug Development and Antituberculous Agents
In the realm of drug development, particularly in the search for antituberculous agents, Titova et al. (2019) synthesized structural analogs of this compound to evaluate their tuberculostatic activity. This research underscores the compound's relevance in developing new treatments for tuberculosis (Titova et al., 2019).
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to act as inhibitors for rorγt, phd-1, jak1, and jak2 .
Mode of Action
Similar compounds have been shown to interact with their targets through allosteric binding .
Biochemical Pathways
Similar compounds have been shown to affect various pathways, including those involved in inflammation and apoptosis .
Pharmacokinetics
Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate has high gastrointestinal absorption and is BBB permeant. It is not a P-gp substrate. It is an inhibitor of CYP1A2 but not CYP2C19, CYP2C9, CYP2D6, or CYP3A4. Its skin permeation is low, with a Log Kp of -6.54 cm/s. It has a moderate lipophilicity, with a consensus Log Po/w of 1.26 .
Result of Action
Similar compounds have been shown to have neuroprotective and anti-inflammatory properties .
Action Environment
The synthesis of similar compounds has been achieved under microwave conditions, suggesting that the reaction environment can influence the formation of these compounds .
Safety and Hazards
This compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Future Directions
Future research could explore the potential of Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate in various applications. For instance, the synthesis of this compound could be optimized using continuous flow processing . Additionally, given the wide range of biological activities associated with [1,2,4]triazolo[1,5-a]pyrimidines, further investigation into the pharmacological potential of this compound could be beneficial .
Biochemical Analysis
Biochemical Properties
The compound is synthesized through a tandem reaction involving the use of enaminonitriles and benzohydrazides . This process involves a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound .
Molecular Mechanism
The synthesis of this compound involves a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation .
Temporal Effects in Laboratory Settings
It is known that the compound is stable at room temperature .
properties
IUPAC Name |
ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-14-9(13)8-10-7-5-3-4-6-12(7)11-8/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCEWYZJHYQITGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN2C=CC=CC2=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90977732 | |
Record name | Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90977732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62135-58-4 | |
Record name | Ethyl [1,2,4]triazolo[1,5-a]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90977732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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